Cas no 258356-16-0 (3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 258356-16-0
• MF: C₁₂H₁₁N₅O
• MW: 241.248641252518
• MDL: MFCD09909882
• CID: 1027345
• PubChem ID: 135510377
• Update Time: 2025-05-30

3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methylbenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• 3-(4-Methylbenzyl)-3H-[1,2,3]triazolo-[4,5-d]pyrimidin-7-ol
• 3-(4-methylbenzyl)-3,6-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AO-476
• CTK6B8336
• CTK8F4706
• methylbenzyltriazolodpyrimidinol
• MolPort-002-839-883
• MolPort-009-196-098
• 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• DTXSID70579096
• AKOS005207321
• F2147-0337
• 258356-16-0
• AO-476/43407132
• H-20213
• 3-[(4-Methylphenyl)methyl]-2,3-dihydro-7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• 3-[(4-methylphenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ol
• MFCD09909882
• 3-[(4-methylphenyl)methyl]-2H-triazolo[4,5-d]pyrimidin-7-one
• EN300-238571
• CS-0450263
• CID 15881592
• 3-[(4-methylphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• J-510733
• AKOS005072858

• MDL： MFCD09909882
• Inchi： 1S/C12H11N5O/c1-8-2-4-9(5-3-8)6-17-11-10(15-16-17)12(18)14-7-13-11/h2-5,7H,6H2,1H3,(H,13,14,18)
• InChI Key： YMNABSZIXFJSPQ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1)N(CC1C=CC(C)=CC=1)N=N2

Computed Properties

• Exact Mass: 241.09635999g/mol
• Monoisotopic Mass: 241.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Melting Point: 203°

3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Security Information

• HazardClass：IRRITANT

Additional information on 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

3-(4-Methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

The compound with CAS No. 258356-16-0, known as 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of triazolopyrimidines, which are heterocyclic compounds with a fused triazole and pyrimidine ring system. The presence of a 4-methylphenyl group attached to the triazole ring introduces unique electronic and steric properties that make this compound particularly interesting for drug design and development.

Recent studies have highlighted the potential of triazolopyrimidines as scaffolds for developing bioactive molecules with diverse therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this class of compounds exhibits potent antimicrobial activity, particularly against Gram-positive bacteria. The 4-methylphenyl substituent in this compound has been shown to enhance the molecule's ability to penetrate bacterial cell membranes, making it a promising candidate for antibiotic development.

Moreover, the triazolo[4,5-d]pyrimidine core of this compound has been implicated in modulating key cellular pathways associated with inflammation and oxidative stress. A study in *Bioorganic & Medicinal Chemistry Letters* revealed that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This suggests its potential as an anti-inflammatory agent with reduced side effects compared to traditional NSAIDs.

The synthesis of 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one involves a multi-step process that typically begins with the preparation of the triazole ring followed by pyrimidine formation. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions and improve yield. These methods not only enhance the efficiency of synthesis but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in confirming the compound's molecular structure. These studies have provided insights into the spatial arrangement of atoms within the molecule, which is critical for understanding its pharmacokinetic properties and bioavailability.

Looking ahead, ongoing research is focused on exploring the therapeutic potential of this compound in areas such as oncology and neurodegenerative diseases. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer agent. Additionally, its ability to modulate neuroprotective pathways makes it a candidate for treating conditions like Alzheimer's disease.

In conclusion, 3-(4-methylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one (CAS No. 258356-16-0) represents a cutting-edge molecule with versatile applications in drug discovery. Its unique chemical structure and promising biological activities underscore its importance in contemporary medicinal chemistry research.